![molecular formula C13H22ClNO2 B1491104 2-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-one CAS No. 2098119-02-7](/img/structure/B1491104.png)
2-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-one
Overview
Description
2-Chloro-1-(4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl)ethan-1-one is a cyclic ether compound commonly referred to as CPME. It is a versatile compound that has been used in a variety of synthetic and research applications. CPME is a colorless and odorless solid that is soluble in both organic and aqueous solvents. Its structure consists of an oxirane ring with a chlorine atom attached to the oxygen atom and a methyl group attached to the spiro carbon.
Scientific Research Applications
Chemical Synthesis and Structural Studies
Retropinacol Rearrangement and Synthesis of Derivatives : The synthesis of 2-azaspiro[4.5]deca-1,6,9-trien-8-one derivatives, related to the structural framework of the compound , has garnered attention due to their biological activities. These compounds can be synthesized via retropinacol rearrangement, showcasing the versatility of azaspirodecanes in chemical synthesis (Shklyaev, Stryapunina, & Maiorova, 2011).
Crystal Structure Analysis : The detailed study of crystal structures, such as the synthesis and crystal structure analysis of 2-oxo-3-phenyl-1-oxaspiro[4.5]dec-3-en-4-yl 4-chlorobenzoate, provides insights into the conformation and molecular interactions of spirocyclic compounds. Such studies are crucial for understanding the chemical and physical properties of new compounds (Wang et al., 2011).
Anticonvulsant Activity
Synthesis and Evaluation of Anticonvulsant Properties : Azaspirodecanes have been synthesized and evaluated for their anticonvulsant activity, demonstrating the potential of these compounds in the development of new therapeutic agents. For example, fluorinated N-phenyl- and N-benzyl-2-azaspiro[4.4]nonane- and [4.5]decane-1,3-dione derivatives have been tested, highlighting the impact of structural modifications on biological activity (Obniska et al., 2006).
properties
IUPAC Name |
2-chloro-1-[4-(methoxymethyl)-2-azaspiro[4.5]decan-2-yl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22ClNO2/c1-17-9-11-8-15(12(16)7-14)10-13(11)5-3-2-4-6-13/h11H,2-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXODMUFAHRKOJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1CN(CC12CCCCC2)C(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.77 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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